Cas no 6279-51-2 (4-amino-6-methoxyquinoline)

• Product Name: 4-amino-6-methoxyquinoline
• CAS No: 6279-51-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00473716
• CID: 524532
• PubChem ID: 223614
• Update Time: 2025-10-29

4-amino-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyquinolin-4-amine
• 4-AMINO-6-METHOXYQUINOLINE
• 4-Quinolinamine,6-methoxy-
• 4-Amino-6-methoxy-chinolin
• 4-Quinolinamine,6-methoxy
• 6-methoxy-4-aminoquinoline
• 6-METHOXY-4-QUINOLINAMINE
• 6-methoxy-quinolin-4-ylamine
• DTXSID30279141
• MFCD00473716
• NSC-11373
• PS-4923
• AKOS011472069
• NSC11373
• CS-0211118
• PHGNGVYUHOARGF-UHFFFAOYSA-N
• SCHEMBL2929112
• DB-054287
• 4-Amino-6-methoxyquinoline, AldrichCPR
• quinoline, 4-amino-6-methoxy-
• 6279-51-2
• AB06274
• EN300-1688948
• 4-amino-6-methoxyquinoline

• MDL： MFCD00473716
• Inchi： 1S/C10H10N2O/c1-13-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-6H,1H3,(H2,11,12)
• InChI Key： PHGNGVYUHOARGF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=C(C=CN=2)N

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1A^2

Experimental Properties

• Density: 1.217
• Boiling Point: 369.6°C at 760 mmHg
• Flash Point: 177.4°C
• Refractive Index: 1.664
• PSA: 48.14000
• LogP: 2.40680

4-amino-6-methoxyquinoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 4-amino-6-methoxyquinoline

4-Amino-6-methoxyquinoline (CAS No. 6279-51-2): Properties, Applications, and Market Insights

4-Amino-6-methoxyquinoline (CAS No. 6279-51-2) is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This article delves into its chemical properties, synthesis methods, and emerging trends in research and industry.

The molecular structure of 4-amino-6-methoxyquinoline features a quinoline backbone substituted with an amino group at the 4-position and a methoxy group at the 6-position. This unique arrangement contributes to its biological activity and makes it a valuable intermediate in drug discovery. Researchers often explore its potential as a pharmacophore in designing new therapeutic agents.

In recent years, quinoline derivatives like 4-amino-6-methoxyquinoline have gained attention due to their antimicrobial and anticancer properties. With the growing interest in antiviral compounds, this molecule has been studied for its potential role in developing treatments for emerging viral infections. Its structure-activity relationship makes it particularly interesting for medicinal chemistry applications.

The synthesis of 4-amino-6-methoxyquinoline typically involves multi-step organic reactions starting from commercially available quinoline precursors. Modern green chemistry approaches are being developed to improve the yield and reduce environmental impact of its production. These advancements align with the pharmaceutical industry's focus on sustainable synthesis methods.

Beyond pharmaceutical applications, 4-amino-6-methoxyquinoline finds use in material science as a building block for organic electronic materials. Its conjugated π-system and functional groups make it suitable for developing organic semiconductors and luminescent materials. This dual applicability in both life sciences and materials science enhances its commercial value.

The global market for specialty chemicals like 4-amino-6-methoxyquinoline is experiencing steady growth, driven by increasing R&D investments in drug discovery and advanced materials. Manufacturers are focusing on improving purity standards and developing cost-effective production methods to meet the growing demand from various industries.

Quality control is crucial for 4-amino-6-methoxyquinoline applications, with analytical techniques such as HPLC and mass spectrometry being commonly employed for characterization. The compound typically appears as a pale yellow to brown crystalline powder with specific solubility characteristics that influence its formulation in different applications.

Recent scientific publications have highlighted novel derivatives of 4-amino-6-methoxyquinoline with enhanced bioavailability and target specificity. These developments address current challenges in drug delivery and therapeutic efficacy, making the compound an important subject in medicinal chemistry research.

From a regulatory perspective, 4-amino-6-methoxyquinoline requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used when working with this chemical compound in research or industrial settings.

The future outlook for 4-amino-6-methoxyquinoline appears promising, with ongoing research exploring its potential in combination therapies and multifunctional materials. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its importance in chemical research and industrial applications.